Cas no 118659-42-0 (4-prop-1-enoxybutan-1-ol)

4-prop-1-enoxybutan-1-ol structure
Product name:4-prop-1-enoxybutan-1-ol
4-prop-1-enoxybutan-1-ol Chemical and Physical Properties
Names and Identifiers
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- 4-prop-1-enoxybutan-1-ol
- 4(1-propenoxy)-1-butanol
- DTXSID00710758
- SCHEMBL1475753
- 4-[(Prop-1-en-1-yl)oxy]butan-1-ol
- UFRCCJVCWZAEBT-UHFFFAOYSA-N
- 4-(1-propenyloxy)butane-1-ol
- 118659-42-0
-
- Inchi: InChI=1S/C7H14O2/c1-2-6-9-7-4-3-5-8/h2,6,8H,3-5,7H2,1H3
- InChI Key: UFRCCJVCWZAEBT-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 130.099379685Da
- Monoisotopic Mass: 130.099379685Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 5
- Complexity: 69.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.1
- Topological Polar Surface Area: 29.5Ų
4-prop-1-enoxybutan-1-ol Related Literature
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Safa Jamali,Mikio Yamanoi,João Maia Soft Matter, 2013,9, 1506-1515
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Przemysław Biegański,Łukasz Szczupak,Konrad Kowalski RSC Chem. Biol., 2021,2, 368-386
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Tao Luo,Zheng Lou J. Mater. Chem. C, 2017,5, 3330-3335
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Amin Zhang,Yuliang Guo,Yu He,Kai Yang,Jianbo Wang,Daxiang Cui,Yingsheng Cheng Nanoscale, 2020,12, 21674-21686
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